molecular formula C17H15F3N2O3S B6950314 N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide

Cat. No.: B6950314
M. Wt: 384.4 g/mol
InChI Key: UPLRSHOOCFGOHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide is a complex organic compound that features a thiochromenyl group and a trifluoromethyl-substituted pyridinyl group

Properties

IUPAC Name

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15F3N2O3S/c18-17(19,20)15-6-5-11(10-21-15)9-16(23)22-13-7-8-26(24,25)14-4-2-1-3-12(13)14/h1-6,10,13H,7-9H2,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UPLRSHOOCFGOHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CS(=O)(=O)C2=CC=CC=C2C1NC(=O)CC3=CN=C(C=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15F3N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide typically involves multiple steps, starting with the preparation of the thiochromenyl and pyridinyl intermediates. The thiochromenyl intermediate can be synthesized through a cyclization reaction involving a suitable diene and a sulfur-containing reagent under controlled conditions. The trifluoromethyl-substituted pyridinyl intermediate is often prepared via a trifluoromethylation reaction, which introduces the trifluoromethyl group into the pyridine ring using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonic acid .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale synthesis, including the use of continuous flow reactors and automated synthesis platforms. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize yield and purity while minimizing by-products and waste.

Chemical Reactions Analysis

Types of Reactions

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles such as amines or thiols for substitution reactions. The reaction conditions, including temperature, solvent, and catalyst choice, are optimized based on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the thiochromenyl group can yield sulfoxides or sulfones, while nucleophilic substitution of the trifluoromethyl group can produce a variety of substituted pyridinyl derivatives .

Scientific Research Applications

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide has several scientific research applications:

Mechanism of Action

The mechanism of action of N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in disease processes, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other thiochromenyl and trifluoromethyl-substituted pyridinyl derivatives, such as:

  • N-(3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide
  • N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[4-(trifluoromethyl)pyridin-3-yl]acetamide

Uniqueness

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.